2-fluoro-N-[5-methyl-4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]benzamide

• Molecular Formula: C20H16FN3O3S
• Molecular Weight: 397.4 g/mol
• IUPAC Name: 2-fluoro-N-[5-methyl-4-(2-methyl-3-oxo-4H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C20H16FN3O3S/c1-10-18(25)22-15-9-12(7-8-16(15)27-10)17-11(2)28-20(23-17)24-19(26)13-5-3-4-6-14(13)21/h3-10H,1-2H3,(H,22,25)(H,23,24,26)
• InChI Key: KIBBVMPWXKYSTI-UHFFFAOYSA-N
• SMILES: CC1C(=O)NC2=C(O1)C=CC(=C2)C3=C(SC(=N3)NC(=O)C4=CC=CC=C4F)C

Description

2-fluoro-N-[5-methyl-4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a member of the benzamide family and has shown promising results in various studies related to its synthesis method, mechanism of action, and physiological effects.

Mechanism of Action

The mechanism of action of 2-fluoro-N-[5-methyl-4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]benzamide involves the inhibition of cell proliferation and induction of apoptosis in cancer cells. This compound has been found to target the Akt/mTOR signaling pathway, which plays a crucial role in cell survival and proliferation. Additionally, this compound has also been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and repair.
Biochemical and Physiological Effects:
2-fluoro-N-[5-methyl-4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]benzamide has been found to exhibit several biochemical and physiological effects. It has been shown to induce cell cycle arrest and DNA damage in cancer cells. Additionally, this compound has also been found to inhibit the growth of bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-fluoro-N-[5-methyl-4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]benzamide in lab experiments is its potent antitumor activity against various cancer cell lines. However, the complex synthesis method and high cost of this compound can be a limitation for its use in large-scale experiments.

Future Directions

Further research on 2-fluoro-N-[5-methyl-4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]benzamide can focus on exploring its potential applications in the treatment of other diseases, such as bacterial and fungal infections. Additionally, the development of more efficient and cost-effective synthesis methods for this compound can also be an area of future research. Finally, the investigation of the mechanism of action of this compound can provide insights into its potential use in combination therapies for cancer treatment.

Synthesis Methods

The synthesis of 2-fluoro-N-[5-methyl-4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]benzamide is a complex process that involves several chemical reactions. The most commonly used method for synthesizing this compound is the reaction of 2-fluorobenzoyl chloride with 2-amino-5-methylthiazole, followed by the reaction with 2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid. The final step involves the reaction of the intermediate product with N-methyl-N-(3-nitrophenyl)formamide.

Scientific Research Applications

2-fluoro-N-[5-methyl-4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]benzamide has been extensively studied for its potential applications in the field of medicine. It has been shown to exhibit antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, this compound has also been found to possess antibacterial and antifungal properties.